N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-methoxy-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C26H24N2O4/c1-3-32-21-14-12-20(13-15-21)28(26(30)22-9-5-7-11-24(22)31-2)17-19-16-18-8-4-6-10-23(18)27-25(19)29/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key: GNKNJZXDCQPZRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C4=CC=CC=C4OC
• Molecular Formula: C26H24N2O4
• Molecular Weight: 428.5 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide, also known as EHP-101, is a novel compound that has been recently developed for potential therapeutic applications. This compound has been found to have promising effects in the treatment of various neurological disorders, including multiple sclerosis, Alzheimer's disease, and neuropathic pain.

Mechanism of Action

The exact mechanism of action of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide is not fully understood. However, it has been proposed that N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide exerts its therapeutic effects by modulating the activity of various signaling pathways in the central nervous system. N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has been found to inhibit the activity of the enzyme monoacylglycerol lipase, which is involved in the breakdown of endocannabinoids. This inhibition leads to an increase in the levels of endocannabinoids, which have been shown to have neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has been found to have several biochemical and physiological effects. In animal models, N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has been shown to reduce inflammation in the central nervous system and to improve cognitive function. N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has also been found to have analgesic effects in animal models of neuropathic pain. In addition, N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has been found to have a good safety profile, with no significant adverse effects reported in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide is its potential therapeutic applications in various neurological disorders. N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has been found to have neuroprotective effects and to reduce inflammation in the central nervous system. N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has also been found to improve cognitive function in animal models of Alzheimer's disease. In addition, N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has been shown to have analgesic effects in animal models of neuropathic pain.
One of the limitations of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide is its limited bioavailability. N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has poor solubility in water, which limits its absorption and distribution in the body. This may limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the research and development of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide. One direction is to improve the bioavailability of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide by developing new formulations or delivery methods. Another direction is to further investigate the mechanism of action of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide and to identify new targets for its therapeutic effects. Additionally, clinical trials are needed to evaluate the safety and efficacy of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide in humans. Overall, N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide shows promise as a potential therapeutic agent for various neurological disorders, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide involves the reaction of 4-ethoxyaniline with 2-hydroxy-3-quinolinecarboxaldehyde in the presence of acetic acid and sodium borohydride. The resulting product is then coupled with 2-methoxybenzoyl chloride to obtain N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide. The synthesis of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has been reported to be efficient and reproducible.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has been extensively studied for its potential therapeutic applications in various neurological disorders. In preclinical studies, N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has been found to have neuroprotective effects and to reduce inflammation in the central nervous system. N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has also been found to improve cognitive function in animal models of Alzheimer's disease. In addition, N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-2-methoxybenzamide has been shown to have analgesic effects in animal models of neuropathic pain.